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Compound of Interest

Compound Name: UniPR505

Cat. No.: B15576703

Researchers, scientists, and drug development professionals handling UniPR505 must adhere
to strict disposal procedures to ensure laboratory safety and environmental compliance. This
guide provides essential, step-by-step instructions for the proper disposal of UniPR505, a
potent EphA2 antagonist used in cancer and angiogenesis research.

Summary of UniPR505 Properties

For quick reference, the key physical and chemical properties of UniPR505 are summarized in
the table below.

Property Value

Molecular Formula C39H57N30s

Molecular Weight 647.89 g/mol

Appearance Solid

Storage (Powder) -20°C for 3 years

Storage (In solvent) -80°C for 6 months, -20°C for 1 month

Step-by-Step Disposal Protocol for UniPR505

The proper disposal of UniPR505, as a solid chemical waste, requires careful handling and
adherence to institutional and local regulations. The following protocol outlines the necessary
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steps.

Personal Protective Equipment (PPE)

Before handling UniPR505 for disposal, ensure you are wearing appropriate personal
protective equipment (PPE) to minimize exposure. This includes:

o Safety Goggles: To protect eyes from dust particles.
e Gloves: Chemical-resistant gloves are mandatory.

o Lab Coat: To protect skin and clothing.

Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent accidental reactions and ensure
correct disposal.

o Solid Waste:

o Collect waste UniPR505 powder and any contaminated consumables (e.g., weigh boats,
contaminated paper towels) in a designated, leak-proof, and clearly labeled hazardous
waste container.[1]

o The container should be compatible with the chemical and properly sealed to prevent
spills.[1]

o Do not mix UniPR505 waste with other chemical waste unless compatibility has been
verified.

 Liquid Waste (Solutions containing UniPR505):

o Collect solutions containing UniPR505 in a separate, sealed, and clearly labeled
hazardous liquid waste container.

o Ensure the container material is compatible with the solvent used.

Labeling of Waste Containers
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Accurate and clear labeling of waste containers is essential for identification and safe handling
by waste management personnel. The label should include:

e The words "Hazardous Waste."

The full chemical name: "UniPR505."

The concentration and quantity of the waste.

The date of accumulation.

The name of the principal investigator or laboratory contact.

Storage of Waste

Store the hazardous waste container in a designated, secure area within the laboratory, away
from general laboratory traffic. The storage area should be well-ventilated and have secondary
containment to prevent the spread of any potential spills.

Disposal Request and Pickup

Once the waste container is full or ready for disposal, follow your institution's established
procedures for hazardous waste pickup. This typically involves submitting a request to the
Environmental Health and Safety (EHS) office or the designated waste management service.
Do not attempt to dispose of UniPR505 down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of UniPR505.
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Caption: Workflow for the safe disposal of UniPR505.

By following these procedures, researchers can ensure the safe and compliant disposal of
UniPR505, contributing to a secure laboratory environment and protecting the broader
ecosystem. Always consult your institution's specific guidelines and the Safety Data Sheet
(SDS) for UniPR505 for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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